Cas no 1781065-83-5 (tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate
• CAS No: 1781065-83-5
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6263815
• PubChem ID: 105513069
• Update Time: 2025-10-24

tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate
• tert-butyl 3-ethoxy-3-[(methylamino)methyl]pyrrolidine-1-carboxylate
• EN300-1143969
• 1781065-83-5

• Inchi： 1S/C13H26N2O3/c1-6-17-13(9-14-5)7-8-15(10-13)11(16)18-12(2,3)4/h14H,6-10H2,1-5H3
• InChI Key： YADYMIICAQRJFQ-UHFFFAOYSA-N
• SMILES： O(CC)C1(CNC)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate (CAS No. 1781065-83-5)

Tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1781065-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, a heterocyclic structure known for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a tert-butyl group, an ethoxy moiety, and a methylamino substituent, contributes to its complex chemical profile and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate is characterized by a pyrrolidine ring substituted at the 1-position with a carboxylate group, at the 3-position with an ethoxy group, and at the same position with a methylamino group. The tert-butyl group enhances the steric bulk of the molecule, which can influence its binding affinity and metabolic stability. This structural feature is particularly relevant in drug design, where optimizing steric interactions can lead to improved pharmacokinetic properties.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as pharmacophores in various therapeutic areas. The methylamino group in this compound introduces basicity, which can be exploited for interactions with acidic biological targets such as enzymes or receptors. Additionally, the ethoxy group may participate in hydrogen bonding or other non-covalent interactions, further modulating the compound's biological activity.

One of the most compelling aspects of tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate is its versatility in synthetic applications. The carboxylate functionality allows for further derivatization via esterification or amidation reactions, enabling the creation of more complex molecules. This adaptability makes it a valuable building block in medicinal chemistry libraries used for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such compounds. Molecular modeling techniques have been employed to predict the binding modes of tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate with target proteins, providing insights into its potential therapeutic effects. These studies have highlighted its potential as an intermediate in the development of novel small-molecule drugs targeting neurological disorders, inflammation, and other diseases.

The synthesis of tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate involves multi-step organic transformations that require careful control of reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to achieve high yields and enantioselectivity. These techniques are crucial for producing enantiomerically pure forms of the compound, which is essential for evaluating its pharmacological properties.

In academic research, this compound has been explored as a precursor for more complex bioactive molecules. For instance, it has been used in the synthesis of analogs with enhanced binding affinity or altered metabolic profiles. Such modifications are critical for improving drug efficacy while minimizing side effects. The structural motifs present in tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate have inspired new drug candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also shown interest in this compound due to its potential as a scaffold for developing treatments against challenging diseases. Its unique combination of functional groups makes it a promising candidate for modulating biological pathways involved in cancer progression, neurodegeneration, and autoimmune disorders. Collaborative efforts between academic researchers and industry scientists are ongoing to explore its full therapeutic potential.

From a regulatory perspective, ensuring the quality and consistency of tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate is paramount for its use in research and development applications. stringent quality control measures are implemented during synthesis and purification to meet industry standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity.

The future prospects of tert-butyl 3-ethoxy-3-(methylamino)methylpyrrolidine-1-carboxylate are promising, with ongoing research aimed at expanding its applications in drug discovery and development. Innovations in synthetic chemistry and biocatalysis may further streamline its production process while maintaining high standards of quality. As our understanding of biological systems continues to evolve, new opportunities will arise for leveraging this compound's unique chemical properties.